Cas no 2319836-73-0 (1-(6-methylpyridazin-3-yl)-N-(2,3,4-trifluorophenyl)piperidine-3-carboxamide)

• Product Name: 1-(6-methylpyridazin-3-yl)-N-(2,3,4-trifluorophenyl)piperidine-3-carboxamide
• CAS No: 2319836-73-0
• MF: C₁₇H₁₇F₃N₄O
• MW: 350.338293790817
• CID: 5474900
• PubChem ID: 121118617
• Update Time: 2025-06-15

1-(6-methylpyridazin-3-yl)-N-(2,3,4-trifluorophenyl)piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6255-0247
• 1-(6-methylpyridazin-3-yl)-N-(2,3,4-trifluorophenyl)piperidine-3-carboxamide
• 2319836-73-0

• Inchi： 1S/C17H17F3N4O/c1-10-4-7-14(23-22-10)24-8-2-3-11(9-24)17(25)21-13-6-5-12(18)15(19)16(13)20/h4-7,11H,2-3,8-9H2,1H3,(H,21,25)
• InChI Key： LNMPVMIEZBVWKZ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1NC(C1CN(C2=CC=C(C)N=N2)CCC1)=O)F)F

Computed Properties

• Exact Mass: 350.13544566g/mol
• Monoisotopic Mass: 350.13544566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.1Ų

Additional information on 1-(6-methylpyridazin-3-yl)-N-(2,3,4-trifluorophenyl)piperidine-3-carboxamide

Comprehensive Overview of 1-(6-methylpyridazin-3-yl)-N-(2,3,4-trifluorophenyl)piperidine-3-carboxamide (CAS No. 2319836-73-0)

The compound 1-(6-methylpyridazin-3-yl)-N-(2,3,4-trifluorophenyl)piperidine-3-carboxamide (CAS No. 2319836-73-0) is a highly specialized piperidine-carboxamide derivative that has garnered significant attention in pharmaceutical and medicinal chemistry research. Its unique structural features, including the 6-methylpyridazin-3-yl and 2,3,4-trifluorophenyl moieties, make it a promising candidate for drug discovery, particularly in targeting central nervous system (CNS) disorders and inflammatory pathways. This article delves into its molecular properties, potential applications, and the latest advancements in its research.

Recent trends in drug development highlight a growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of trifluorophenyl in 1-(6-methylpyridazin-3-yl)-N-(2,3,4-trifluorophenyl)piperidine-3-carboxamide aligns with this trend, as fluorine atoms are known to improve binding affinity and pharmacokinetic profiles. Researchers are particularly intrigued by its potential as a selective receptor modulator, with preliminary studies suggesting activity against G-protein-coupled receptors (GPCRs), a hot topic in modern pharmacology.

From a synthetic chemistry perspective, the piperidine-3-carboxamide scaffold is a versatile building block for designing small-molecule therapeutics. The incorporation of the 6-methylpyridazin-3-yl group introduces additional hydrogen-bonding capabilities, which could enhance interactions with biological targets. This has led to speculation about its utility in treating neurodegenerative diseases, a field where AI-driven drug discovery tools are increasingly being employed to identify novel candidates. Such tools have flagged this compound for further investigation due to its favorable ADME (Absorption, Distribution, Metabolism, Excretion) properties.

In the context of precision medicine, 1-(6-methylpyridazin-3-yl)-N-(2,3,4-trifluorophenyl)piperidine-3-carboxamide exemplifies the shift toward targeted therapies. Its structural complexity allows for fine-tuning of selectivity, reducing off-target effects—a critical consideration in developing next-generation CNS drugs. Additionally, its fluorine-rich design may address challenges like blood-brain barrier (BBB) penetration, a recurring theme in discussions about neurological drug delivery.

Beyond its pharmacological potential, this compound has also piqued interest in computational chemistry circles. Molecular docking simulations suggest strong binding affinities for enzyme active sites involved in inflammatory cascades, positioning it as a potential lead for anti-inflammatory drug development. This aligns with current searches for non-opioid pain management solutions, a pressing healthcare need.

As research progresses, 1-(6-methylpyridazin-3-yl)-N-(2,3,4-trifluorophenyl)piperidine-3-carboxamide continues to demonstrate its versatility. Whether explored as a GPCR ligand, a neuroprotective agent, or a fluorinated scaffold for further derivatization, its multifaceted applications underscore its value in contemporary drug discovery. Future studies will likely focus on optimizing its structure-activity relationships (SAR) to unlock its full therapeutic potential.